Cas no 113698-50-3 (4H-1,2,4-Triazol-4-amine,3,5-bis(methylthio)-N-[(5-nitro-2-furanyl)methylene]-)

4H-1,2,4-Triazol-4-amine,3,5-bis(methylthio)-N-[(5-nitro-2-furanyl)methylene]- structure
113698-50-3 structure
Product Name:4H-1,2,4-Triazol-4-amine,3,5-bis(methylthio)-N-[(5-nitro-2-furanyl)methylene]-
CAS No:113698-50-3
MF:C9H9N5O3S2
MW:299.329457998276
CID:145317
PubChem ID:9577118
Update Time:2025-04-19

4H-1,2,4-Triazol-4-amine,3,5-bis(methylthio)-N-[(5-nitro-2-furanyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazol-4-amine,3,5-bis(methylthio)-N-[(5-nitro-2-furanyl)methylene]-
    • (E)-N-[3,5-bis(methylsulfanyl)-1,2,4-triazol-4-yl]-1-(5-nitrofuran-2-yl)methanimine
    • 3,5-Bis(methylthio)-N-((5-nitro-2-furanyl)methylene)-4H-1,2,4-triazol-4-amine
    • BRN 5828681
    • 4H-1,2,4-Triazol-4-amine, 3,5-bis(methylthio)-N-((5-nitro-2-furanyl)methylene)-
    • DTXSID30150527
    • 113698-50-3
    • Inchi: 1S/C9H9N5O3S2/c1-18-8-11-12-9(19-2)13(8)10-5-6-3-4-7(17-6)14(15)16/h3-5H,1-2H3/b10-5+
    • InChI Key: IIHSMWGWBKNGIF-BJMVGYQFSA-N
    • SMILES: S(C)C1=NN=C(N1/N=C/C1=CC=C([N+](=O)[O-])O1)SC

Computed Properties

  • Exact Mass: 299.01487
  • Monoisotopic Mass: 299.01468151g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 153Ų

Experimental Properties

  • PSA: 99.35
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